Cas no 420794-08-7 (rac-tert-butyl N-(1R,3R,4R)-4-hydroxy-3-methylcyclohexylcarbamate)
420794-08-7 structure
Product Name:rac-tert-butyl N-(1R,3R,4R)-4-hydroxy-3-methylcyclohexylcarbamate
CAS No:420794-08-7
MF:C12H23NO3
MW:229.315923929214
CID:5416701
PubChem ID:69148227
Update Time:2023-11-27
rac-tert-butyl N-(1R,3R,4R)-4-hydroxy-3-methylcyclohexylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, [(1R,3R,4R)-4-hydroxy-3-methylcyclohexyl]-, 1,1-dimethylethyl ester, rel-
- 420794-08-7
- SCHEMBL4693544
- Z3378119616
- EN300-26929751
- rac-tert-butyl N-[(1R,3R,4R)-4-hydroxy-3-methylcyclohexyl]carbamate
- rac-tert-butyl N-(1R,3R,4R)-4-hydroxy-3-methylcyclohexylcarbamate
-
- Inchi: 1S/C12H23NO3/c1-8-7-9(5-6-10(8)14)13-11(15)16-12(2,3)4/h8-10,14H,5-7H2,1-4H3,(H,13,15)/t8-,9-,10-/m1/s1
- InChI Key: SZVLDQVHEROQDA-OPRDCNLKSA-N
- SMILES: O[C@@H]1CC[C@H](C[C@H]1C)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 229.16779360g/mol
- Monoisotopic Mass: 229.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.04±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 344.9±31.0 °C(Predicted)
- pka: 12.38±0.60(Predicted)
rac-tert-butyl N-(1R,3R,4R)-4-hydroxy-3-methylcyclohexylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26929751-1g |
rac-tert-butyl N-[(1R,3R,4R)-4-hydroxy-3-methylcyclohexyl]carbamate |
420794-08-7 | 95% | 1g |
$1086.0 | 2023-09-11 | |
| Enamine | EN300-26929751-5g |
rac-tert-butyl N-[(1R,3R,4R)-4-hydroxy-3-methylcyclohexyl]carbamate |
420794-08-7 | 95% | 5g |
$3147.0 | 2023-09-11 | |
| Enamine | EN300-26929751-10g |
rac-tert-butyl N-[(1R,3R,4R)-4-hydroxy-3-methylcyclohexyl]carbamate |
420794-08-7 | 95% | 10g |
$4667.0 | 2023-09-11 | |
| Enamine | EN300-26929751-0.05g |
rac-tert-butyl N-[(1R,3R,4R)-4-hydroxy-3-methylcyclohexyl]carbamate |
420794-08-7 | 95.0% | 0.05g |
$252.0 | 2025-03-20 | |
| Enamine | EN300-26929751-0.1g |
rac-tert-butyl N-[(1R,3R,4R)-4-hydroxy-3-methylcyclohexyl]carbamate |
420794-08-7 | 95.0% | 0.1g |
$376.0 | 2025-03-20 | |
| Enamine | EN300-26929751-0.25g |
rac-tert-butyl N-[(1R,3R,4R)-4-hydroxy-3-methylcyclohexyl]carbamate |
420794-08-7 | 95.0% | 0.25g |
$538.0 | 2025-03-20 | |
| Enamine | EN300-26929751-0.5g |
rac-tert-butyl N-[(1R,3R,4R)-4-hydroxy-3-methylcyclohexyl]carbamate |
420794-08-7 | 95.0% | 0.5g |
$847.0 | 2025-03-20 | |
| Enamine | EN300-26929751-1.0g |
rac-tert-butyl N-[(1R,3R,4R)-4-hydroxy-3-methylcyclohexyl]carbamate |
420794-08-7 | 95.0% | 1.0g |
$1086.0 | 2025-03-20 | |
| Enamine | EN300-26929751-2.5g |
rac-tert-butyl N-[(1R,3R,4R)-4-hydroxy-3-methylcyclohexyl]carbamate |
420794-08-7 | 95.0% | 2.5g |
$2127.0 | 2025-03-20 | |
| Enamine | EN300-26929751-5.0g |
rac-tert-butyl N-[(1R,3R,4R)-4-hydroxy-3-methylcyclohexyl]carbamate |
420794-08-7 | 95.0% | 5.0g |
$3147.0 | 2025-03-20 |
rac-tert-butyl N-(1R,3R,4R)-4-hydroxy-3-methylcyclohexylcarbamate Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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